Cas no 651004-99-8 (2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazino}ethan-1-ol)

• Product Name: 2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazino}ethan-1-ol
• CAS No: 651004-99-8
• MF: C₁₁H₁₅F₃N₄O
• MW: 276.258212327957
• MDL: MFCD01312087
• CID: 961521
• PubChem ID: 2795979
• Update Time: 2025-11-06

2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazino}ethan-1-ol
• 2-(4-(4-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)PIPERAZIN-1-YL)ETHANOL
• 2-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]ethanol
• 2-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethanol
• HMS542O09
• AWGYMFGFNLYHOH-UHFFFAOYSA-N
• MFCD01312087
• Maybridge1_000493
• 2-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazino]ethan-1-ol
• 2-(4-(4-(Trifluoromethyl)pyrimidin-2-yl)piperazin-1-yl)ethan-1-ol
• A834972
• 2-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}ethan-1-ol
• SR-01000641743-1
• AS-8867
• DTXSID30383818
• J-507681
• CCG-52511
• 651004-99-8
• 2-[4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]ethanol;2-(4-(4-(Trifluoromethyl)pyrimidin-2-yl)piperazin-1-yl)ethanol
• AKOS008491436
• CS-0358643
• DB-020300

• MDL： MFCD01312087
• Inchi： 1S/C11H15F3N4O/c12-11(13,14)9-1-2-15-10(16-9)18-5-3-17(4-6-18)7-8-19/h1-2,19H,3-8H2
• InChI Key： AWGYMFGFNLYHOH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCN(CCO)CC1)(F)F

Computed Properties

• Exact Mass: 276.12000
• Monoisotopic Mass: 276.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Melting Point: 70 °C
• PSA: 52.49000
• LogP: 0.61260